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Compound of Interest

Compound Name: Demethylsonchifolin

Cat. No.: B587287

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological context of Demethylsonchifolin, a sesquiterpenoid natural product. This
document is intended for researchers, scientists, and drug development professionals
interested in the potential of this compound.

Chemical Structure and Properties

Demethylsonchifolin is a sesquiterpenoid lactone isolated from the plant Smallanthus
sonchifolius. Its chemical structure is characterized by a complex fused ring system.

Chemical Formula: C20H240e[1]
Molecular Weight: 360.4 g/mol [1]

IUPAC Name: (3aR,4R,6E,10Z,11aR)-10-methyl-4-[(Z)-2-methylbut-2-enoyl]oxy-3-methylidene-
2-0x0-3a,4,5,8,9,11a-hexahydrocyclodecalb]furan-6-carboxylic acid[1]

Synonyms:
o DeMethylsonchifolin[1]

* (3aR,4R,6E,10E,11aR)-2,3,3a,4,5,8,9,11a-Octahydro-10-methyl-3-methylene-4-[[(2Z)-2-
methyl-1-ox0-2-buten-1-ylJoxy]-2-oxocyclodeca[b]furan-6-carboxylic acid[1]
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e Cyclodeca|b]furan-6-carboxylic acid, 2,3,3a,4,5,8,9,11a-octahydro-10-methyl-3-methylene-4-
[[(22)-2-methyl-1-0x0-2-buten-1-ylloxy]-2-oxo-, (3aR,4R,6E,10E,11aR)-

A two-dimensional representation of the chemical structure of Demethylsonchifolin is
provided below.
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Figure 1: Chemical Formula of Demethylsonchifolin.

Physicochemical Properties:

Property Value Reference
Boiling Point (Predicted) 563.2 + 50.0 °C

Density (Predicted) 1.21 +0.1 g/cm3

pKa (Predicted) 4.49 £ 0.60

Isolation Protocol
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Demethylsonchifolin is a natural product isolated from the herbs of Smallanthus sonchifolius.
A general experimental protocol for the isolation of sesquiterpenoids from this plant involves
bioassay-guided fractionation.

Experimental Workflow for Isolation:
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Figure 2: General workflow for the isolation of sesquiterpenoids.
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Detailed Methodology (Hypothetical, based on similar compounds):

Plant Material: Air-dried and powdered leaves of Smallanthus sonchifolius are used as the
starting material.

Extraction: The powdered leaves are subjected to extraction with a suitable organic solvent,
such as dichloromethane, at room temperature. The solvent is then evaporated under
reduced pressure to yield a crude extract.

Fractionation: The crude extract is subjected to column chromatography on silica gel, eluting
with a gradient of solvents (e.g., hexane-ethyl acetate) to separate fractions with different
polarities.

Bioassay-Guided Selection: Each fraction is tested for a specific biological activity (e.g.,
cytotoxic, anti-inflammatory, or antimicrobial activity). Fractions showing significant activity
are selected for further purification.

Purification: The active fractions are further purified using preparative High-Performance
Liquid Chromatography (HPLC) with a suitable column and mobile phase to isolate the pure
compound, Demethylsonchifolin.

Structure Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) (*H, 13C, COSY,
HMBC, HSQC) and Mass Spectrometry (MS).

Biological Activity and Potential Signhaling Pathways

The biological activities of Demethylsonchifolin have not been extensively reported in the
available literature. However, other sesquiterpenoid lactones isolated from Smallanthus
sonchifolius have demonstrated various biological effects, suggesting potential areas of
investigation for Demethylsonchifolin.

Potential Biological Activities (Inferred from related compounds):

» Anticancer Activity: Many sesquiterpenoid lactones exhibit cytotoxic effects against various
cancer cell lines.
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» Anti-inflammatory Activity: Inhibition of inflammatory pathways is a known activity of this
class of compounds.

» Antimicrobial Activity: Some sesquiterpenoids show activity against bacteria and fungi.
Potential Signaling Pathways of Interest:
Based on the activities of other natural products, the following signaling pathways are logical

starting points for investigating the mechanism of action of Demethylsonchifolin.
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Figure 3: Potential signaling pathways modulated by Demethylsonchifolin.

Experimental Protocols for Biological Evaluation:
o Cytotoxicity Assays:

o MTT Assay: To determine the half-maximal inhibitory concentration (ICso) of
Demethylsonchifolin on various cancer cell lines. Cells are treated with different
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concentrations of the compound, and cell viability is measured colorimetrically.

e Anti-inflammatory Assays:

o Nitric Oxide (NO) Production Assay: To measure the inhibition of NO production in
lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells).

o Western Blot Analysis: To investigate the effect of Demethylsonchifolin on the
expression of key inflammatory proteins such as COX-2 and iNOS, and on the
phosphorylation status of proteins in the MAPK and NF-kB signaling pathways.

This technical guide serves as a foundational resource for researchers. Further in-depth
studies are required to fully elucidate the biological activities and therapeutic potential of
Demethylsonchifolin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b587287?utm_src=pdf-body
https://www.benchchem.com/product/b587287?utm_src=pdf-body
https://www.benchchem.com/product/b587287?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/IC-50-values-of-compounds-mM_tbl1_388750335
https://www.benchchem.com/product/b587287#what-is-the-chemical-structure-of-demethylsonchifolin
https://www.benchchem.com/product/b587287#what-is-the-chemical-structure-of-demethylsonchifolin
https://www.benchchem.com/product/b587287#what-is-the-chemical-structure-of-demethylsonchifolin
https://www.benchchem.com/product/b587287#what-is-the-chemical-structure-of-demethylsonchifolin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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